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Compound of Interest

Compound Name: N-Acetyl-D-methionine-d4

Cat. No.: B15599367

An In-depth Technical Guide to N-Acetyl-D-
methionine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl-D-methionine-d4, a
deuterated isotopologue of N-Acetyl-D-methionine. This document is intended for professionals
in research and development who utilize stable isotope-labeled compounds for quantitative
analysis.

Core Compound Specifications

N-Acetyl-D-methionine-d4 is the deuterium-labeled form of N-Acetyl-D-methionine, a
derivative of the amino acid D-methionine. The incorporation of four deuterium atoms results in
a higher molecular weight compared to its unlabeled counterpart, making it an ideal internal
standard for mass spectrometry-based applications.
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Property Value Citations
Molecular Formula C7H9D4NO3S
Molecular Weight 195.27 g/mol
Not available (for the d4
CAS Number ] [1]
version)

1509-92-8 (for N-Acetyl-D-

Unlabeled CAS Number o [1]
methionine)

Isotopic Purity Typically = 99 atom % D [1]

Chemical Purity Typically = 96% [1]

Primary Applications in Research and Development

Due to its isotopic labeling, N-Acetyl-D-methionine-d4 is primarily employed as an internal
standard in quantitative analytical methodologies, particularly those involving mass
spectrometry. Deuterated standards are crucial for correcting variations in sample preparation
and instrument response, thereby enhancing the accuracy and precision of analytical results.

The primary application is in pharmacokinetic studies where the absorption, distribution,
metabolism, and excretion (ADME) of N-Acetyl-D-methionine or related compounds are
investigated. By adding a known amount of N-Acetyl-D-methionine-d4 to biological samples,
researchers can accurately quantify the concentration of the unlabeled analyte.

Experimental Protocols

While specific experimental protocols for N-Acetyl-D-methionine-d4 are proprietary and
application-dependent, a general methodology for its use as an internal standard in the liquid
chromatography-mass spectrometry (LC-MS) analysis of N-Acetyl-D-methionine in a biological
matrix (e.g., plasma) is outlined below. This protocol is based on established methods for the
analysis of amino acid derivatives.

Objective: To quantify the concentration of N-Acetyl-D-methionine in human plasma using N-
Acetyl-D-methionine-d4 as an internal standard.
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Materials:

Human plasma samples

o N-Acetyl-D-methionine (analyte standard)

* N-Acetyl-D-methionine-d4 (internal standard)

o Acetonitrile (ACN), HPLC grade

e Formic acid (FA), LC-MS grade

o Water, LC-MS grade

» Protein precipitation plates or tubes

e LC-MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)
Procedure:

o Preparation of Standard Solutions:

o Prepare a stock solution of N-Acetyl-D-methionine (1 mg/mL) in a suitable solvent (e.qg.,
50:50 ACN:water).

o Prepare a stock solution of N-Acetyl-D-methionine-d4 (1 mg/mL) in the same solvent.

o Create a series of calibration standards by spiking known concentrations of the N-Acetyl-
D-methionine stock solution into blank plasma.

o Prepare a working internal standard solution by diluting the N-Acetyl-D-methionine-d4
stock solution to a fixed concentration (e.g., 100 ng/mL).

o Sample Preparation (Protein Precipitation):

o To 50 uL of each plasma sample (calibrators, quality controls, and unknowns), add 150 uL
of the working internal standard solution in acetonitrile.

o Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.
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o Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

o Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS analysis.

e LC-MS Analysis:
o Liquid Chromatography (LC) Conditions:

= Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 um) is suitable for
separation.

= Mobile Phase A: 0.1% Formic acid in water.
= Mobile Phase B: 0.1% Formic acid in acetonitrile.

» Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up
to a high percentage to elute the analyte, and then return to initial conditions for column
re-equilibration.

= Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

o Mass Spectrometry (MS) Conditions:
» |onization Mode: Electrospray lonization (ESI), positive mode.
= Multiple Reaction Monitoring (MRM):

= Monitor the precursor to product ion transition for N-Acetyl-D-methionine (e.g., m/z
192.1 -> 132.1).

= Monitor the precursor to product ion transition for N-Acetyl-D-methionine-d4 (e.g.,
m/z 196.1 -> 136.1).

= Optimize cone voltage and collision energy for each transition to maximize signal
intensity.

o Data Analysis:
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Integrate the peak areas for both the analyte and the internal standard.

[e]

o

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the known

[¢]

concentrations of the calibration standards.

Determine the concentration of N-Acetyl-D-methionine in the unknown samples by

[¢]

interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the use of N-Acetyl-

D-methionine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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